N-(5-chloro-2-pyridinyl)-2-(2,4-dichlorophenyl)acetamide

• IUPAC Name: N-(5-chloropyridin-2-yl)-2-(2,4-dichlorophenyl)acetamide
• InChI: InChI=1S/C13H9Cl3N2O/c14-9-2-1-8(11(16)6-9)5-13(19)18-12-4-3-10(15)7-17-12/h1-4,6-7H,5H2,(H,17,18,19)
• InChI Key: VQZUWUMKYZMARD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CC(=O)NC2=NC=C(C=C2)Cl
• Molecular Formula: C13H9Cl3N2O
• Molecular Weight: 315.6 g/mol

Description

N-(5-chloro-2-pyridinyl)-2-(2,4-dichlorophenyl)acetamide, also known as A771726, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as disease-modifying anti-rheumatic drugs (DMARDs) and has been shown to have promising effects in the treatment of autoimmune diseases such as rheumatoid arthritis.

Mechanism of Action

The exact mechanism of action of N-(5-chloro-2-pyridinyl)-2-(2,4-dichlorophenyl)acetamide is not fully understood, but it is believed to work by inhibiting the production of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-1 (IL-1). These cytokines play a key role in the development of autoimmune diseases by promoting inflammation and tissue damage.
Biochemical and Physiological Effects
N-(5-chloro-2-pyridinyl)-2-(2,4-dichlorophenyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines such as TNF-alpha and IL-1, as well as other markers of inflammation such as C-reactive protein (CRP). It has also been shown to reduce the number of immune cells that are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(5-chloro-2-pyridinyl)-2-(2,4-dichlorophenyl)acetamide is that it has been extensively studied for its potential therapeutic applications, meaning that there is a wealth of scientific data available on its effects. However, one limitation is that it can be difficult to obtain in large quantities, which can make it challenging to conduct large-scale experiments.

Future Directions

There are a number of future directions for research on N-(5-chloro-2-pyridinyl)-2-(2,4-dichlorophenyl)acetamide. One area of interest is in the development of new formulations that can improve its bioavailability and efficacy. Another area of interest is in the investigation of its potential therapeutic applications in other autoimmune diseases, such as multiple sclerosis and inflammatory bowel disease. Finally, there is a need for further research into the long-term safety and efficacy of N-(5-chloro-2-pyridinyl)-2-(2,4-dichlorophenyl)acetamide in humans, particularly in the context of long-term treatment.

Scientific Research Applications

N-(5-chloro-2-pyridinyl)-2-(2,4-dichlorophenyl)acetamide has been extensively studied for its potential therapeutic applications in the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and lupus. It has been shown to have disease-modifying effects, meaning that it can slow down or even halt the progression of these diseases.